Cas no 69196-03-8 (8-Ketodeoxycoformycin)

• Product Name: 8-Ketodeoxycoformycin
• CAS No: 69196-03-8
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• CID: 519393
• Update Time: 2023-08-02

8-Ketodeoxycoformycin Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5-d][1,3]diazepin-8(3H)-one,3-(2-deoxy-b-D-erythro-pentofuranosyl)-4,7-dihydro-
• 8-ketodeoxycoformycin
• 3-(2-Deoxypentofuranosyl)-4,7-dihydroimidazo[4,5-d][1,3]diazepin-8(3H)-one
• Imidazo(4,5-d)(1,3)diazepin-8(3H)-one, 3-(2-deoxy-beta-D-erythro-pentofuranosyl)-4,7-dihydro-
• 8-Ketodeoxycoformycin

• Inchi： 1S/C11H14N4O4/c16-3-8-6(17)1-9(19-8)15-5-14-10-7(18)2-12-4-13-11(10)15/h4-6,8-9,16-17H,1-3H2,(H,12,13)/t6-,8+,9-/m0/s1
• InChI Key： PNAAOYLIDNSLKV-ZQARSLAVSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@H]1N1C=NC2C(CN=CNC1=2)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: -1.6
• Topological Polar Surface Area: 109